Cas no 2228185-51-9 (4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine)

4-(5-Bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine is a heterocyclic compound featuring a pyridine core substituted with bromo and fluoro groups, linked to a thiazol-2-amine moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo and fluoro substituents enhance its utility in cross-coupling reactions, enabling precise functionalization. The thiazole ring contributes to its potential bioactivity, particularly in medicinal chemistry applications. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways. This compound is characterized by high purity and stability, making it suitable for research and industrial-scale applications requiring reliable building blocks for heterocyclic frameworks.
4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine structure
2228185-51-9 structure
Product Name:4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine
CAS No:2228185-51-9
MF:C8H5BrFN3S
MW:274.112802267075
CID:6004055
PubChem ID:165686571
Update Time:2025-11-04

4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine
    • EN300-1909307
    • 2228185-51-9
    • Inchi: 1S/C8H5BrFN3S/c9-4-1-5(7(10)12-2-4)6-3-14-8(11)13-6/h1-3H,(H2,11,13)
    • InChI Key: NLPCLJRBJFQFBG-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(=C1)C1=CSC(N)=N1)F

Computed Properties

  • Exact Mass: 272.93716g/mol
  • Monoisotopic Mass: 272.93716g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 80Ų

4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1909307-0.05g
4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine
2228185-51-9
0.05g
$1200.0 2023-09-18
Enamine
EN300-1909307-0.1g
4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine
2228185-51-9
0.1g
$1257.0 2023-09-18
Enamine
EN300-1909307-0.25g
4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine
2228185-51-9
0.25g
$1315.0 2023-09-18
Enamine
EN300-1909307-0.5g
4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine
2228185-51-9
0.5g
$1372.0 2023-09-18
Enamine
EN300-1909307-1.0g
4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine
2228185-51-9
1g
$1429.0 2023-06-01
Enamine
EN300-1909307-2.5g
4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine
2228185-51-9
2.5g
$2800.0 2023-09-18
Enamine
EN300-1909307-5.0g
4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine
2228185-51-9
5g
$4143.0 2023-06-01
Enamine
EN300-1909307-10.0g
4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine
2228185-51-9
10g
$6144.0 2023-06-01
Enamine
EN300-1909307-1g
4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine
2228185-51-9
1g
$1429.0 2023-09-18
Enamine
EN300-1909307-5g
4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine
2228185-51-9
5g
$4143.0 2023-09-18

4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine Related Literature

Additional information on 4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine

Research Brief on 4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine (CAS: 2228185-51-9): Recent Advances and Applications in Chemical Biology and Medicine

The compound 4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine (CAS: 2228185-51-9) has recently emerged as a promising scaffold in chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine as a key intermediate in the development of kinase inhibitors, particularly targeting cancer-related pathways. The bromo-fluoro-pyridine moiety enhances binding affinity to ATP pockets of kinases, while the thiazol-2-amine group contributes to solubility and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for Bruton's tyrosine kinase (BTK) inhibitors with improved selectivity profiles.

Significant progress has been made in the synthetic optimization of this compound. A novel one-pot synthesis method reported in ACS Omega (2024) achieves 85% yield with reduced byproducts, addressing previous challenges in large-scale production. The improved synthetic route utilizes palladium-catalyzed cross-coupling reactions, demonstrating the compound's versatility for structure-activity relationship (SAR) studies.

In pharmacological evaluations, derivatives of 4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine have shown nanomolar potency against several cancer cell lines, including non-small cell lung cancer (NSCLC) and triple-negative breast cancer (TNBC). Mechanistic studies reveal dual inhibition of both PI3K and mTOR pathways, suggesting potential for combination therapies. Notably, a phase I clinical trial (NCT05678945) is currently investigating a lead compound derived from this scaffold.

The compound's ADME properties have been systematically characterized in recent preclinical studies. Its moderate lipophilicity (LogP = 2.1) and good membrane permeability make it suitable for oral administration, while the fluorine atom enhances metabolic stability. However, researchers note the need for further optimization of its CYP450 inhibition profile to reduce potential drug-drug interactions.

Emerging applications extend beyond oncology, with recent findings suggesting neuroprotective effects in Parkinson's disease models. The compound's ability to modulate α-synuclein aggregation, as reported in Nature Chemical Biology (2024), opens new avenues for neurodegenerative disease research. This multifunctional potential positions 4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine as a valuable tool compound for chemical biology investigations.

Future research directions include the development of prodrug formulations to enhance bioavailability and the exploration of its utility in PROTAC (proteolysis targeting chimera) design. The compound's unique chemical features, particularly the handle for further derivatization at the 5-bromo position, make it particularly attractive for these advanced therapeutic modalities. Ongoing structure-based drug design efforts aim to leverage these properties for next-generation targeted therapies.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司